
2,3'-Dichloroacetophenone chemical properties
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3'-Dichloroacetophenone

Cat. No.: B1581386 Get Quote

An In-depth Technical Guide to 2,3'-
Dichloroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 2,3'-Dichloroacetophenone. The information is intended to support research

and development activities in the chemical and pharmaceutical sciences.

Core Chemical Properties and Structure
2,3'-Dichloroacetophenone, with the CAS Number 21886-56-6, is a dichlorinated derivative of

acetophenone.[1][2][3][4] Its chemical structure consists of an acetophenone core with chlorine

atoms substituted at the 2-position of the acetyl group and the 3'-position of the phenyl ring.

Systematic IUPAC Name: 2-chloro-1-(3-chlorophenyl)ethanone[5][6]

Synonyms: α,3-Dichloroacetophenone, 3-Chlorophenacyl chloride[2][7]

The structural and key chemical identifiers of 2,3'-Dichloroacetophenone are summarized in

the table below.
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Identifier Value Source(s)

CAS Number 21886-56-6 [1][2][3][4]

Molecular Formula C₈H₆Cl₂O [1][2][7]

Molecular Weight 189.04 g/mol [1][7]

Physical Form White solid [7]

Melting Point 35-37 °C [8]

Boiling Point 283.7 ± 20.0 °C (Predicted) [7]

Density 1.310 ± 0.06 g/cm³ (Predicted) [7]

Solubility
Slightly soluble in Chloroform

and Methanol
[7]

Synthesis of 2,3'-Dichloroacetophenone
A documented method for the synthesis of 2,3'-Dichloroacetophenone involves the

chlorination of m-chloroacetophenone. The following protocol is based on a patented synthesis

procedure.

Experimental Protocol:
Materials:

m-Chloroacetophenone (0.65 mol)

N-Chlorosuccinimide (NCS) (0.75 mol)

Lucidol (benzoyl peroxide) (1g, as initiator)

Acetic acid (200 ml, as solvent)

Benzene (for recrystallization)

Procedure:
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To a 1000 ml three-necked flask equipped with a reflux condenser and a stirrer, add 200 ml

of acetic acid, 100g (0.65 mol) of m-chloroacetophenone, 100g (0.75 mol) of N-

Chlorosuccinimide (NCS), and 1g of Lucidol.

Heat the mixture to reflux while stirring and maintain reflux for 3 hours.

After 3 hours, add an additional 0.5g of Lucidol to the reaction mixture and continue to reflux

for another 3 hours.

After the reaction is complete, remove the majority of the acetic acid by distillation.

Pour the concentrated reaction mixture into a large volume of water and stir to precipitate the

crude product, which will appear as a red-brown thick substance.

Isolate the crude product and recrystallize from benzene.

Filter the recrystallized product, wash it, and dry to obtain 2,3'-dichloroacetophenone as

white, needle-shaped crystals.

This procedure is reported to yield approximately 105.6g of 2,3'-dichloroacetophenone
(99.3% content), which corresponds to a yield of 86.4%.

Synthesis Workflow Diagram
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Synthesis of 2,3'-Dichloroacetophenone

m-Chloroacetophenone
N-Chlorosuccinimide (NCS)

Lucidol (Initiator)
Acetic Acid (Solvent)

1000ml Three-Necked Flask

Reflux for 3 hours

Add more Lucidol

Reflux for another 3 hours

Distill to remove most of Acetic Acid

Pour into water and stir

Crude Product (red-brown solid)

Recrystallize from Benzene

Filter, Wash, and Dry

2,3'-Dichloroacetophenone
(White, needle-shaped crystals)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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